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Compound of Interest

Compound Name: Flavokawain B

Cat. No.: B1672760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of Flavokawain B
(FKB) on gene expression and detail the protocols for analyzing these changes. FKB, a

chalcone derived from the kava plant, has demonstrated significant anti-cancer properties in

various cancer cell lines.[1][2] Its mechanisms of action involve the modulation of several key

signaling pathways, leading to cell cycle arrest and apoptosis.[1][3]

Data Presentation: Quantitative Effects of Flavokawain B
The following tables summarize the cytotoxic and gene regulatory effects of Flavokawain B
across different cancer cell lines.

Table 1: Cytotoxicity of Flavokawain B in Various Cell Lines
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Cell Line Cancer Type
IC50/LD50
Value

Exposure Time Reference

HepG2
Hepatocellular

Carcinoma

LD50 = 15.3 ±

0.2 μM
Not Specified [4][5]

L-02
Normal Liver

Cells
LD50 = 32 μM Not Specified [4][5]

SNU-478
Cholangiocarcino

ma

IC50 = 69.4

μmol/l
72 h [6]

143B Osteosarcoma
IC50 ≈ 1.97

μg/ml (3.5 μM)
72 h [1]

HeLa Cervical Cancer IC50 = 17.5 µM 72 h [3]

A375
Human

Melanoma
IC50 = 7.6 μg/mL 24 h [7]

A2058
Human

Melanoma

IC50 = 10.8

μg/mL
24 h [7]

HSC-3 Oral Carcinoma IC50 = 4.9 μg/mL 24 h [8]

A-2058 Oral Carcinoma IC50 = 5.2 μg/mL 24 h [8]

Cal-27 Oral Carcinoma IC50 = 7.6 μg/mL 24 h [8]

HepG2
Hepatocellular

Carcinoma
IC50 = 28 µM 72 h [9]

Table 2: Gene and Protein Expression Changes Induced by Flavokawain B
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Cell Line
Target
Gene/Protein

Effect Pathway Reference

Osteosarcoma

(143B, Saos-2)
Bcl-2, Survivin Down-regulated Apoptosis [1]

Osteosarcoma

(143B, Saos-2)
Bax, Puma, Fas Up-regulated Apoptosis [1]

Osteosarcoma

(143B, Saos-2)

Caspase-3/7, -8,

-9
Activated Apoptosis [1]

Osteosarcoma

(143B, Saos-2)

Cyclin B1, cdc2,

cdc25c
Down-regulated Cell Cycle [1]

Osteosarcoma

(143B, Saos-2)
Myt1 Up-regulated Cell Cycle [1]

Synovial

Sarcoma (SYO-I,

HS-SY-II)

DR5, Bim, Puma Up-regulated Apoptosis [10]

Synovial

Sarcoma (SYO-I,

HS-SY-II)

Survivin Down-regulated Apoptosis [10]

Uterine

Leiomyosarcoma

(SK-LMS-1)

DR5, Bim, Puma Up-regulated Apoptosis [11]

Uterine

Leiomyosarcoma

(SK-LMS-1)

Survivin Down-regulated Apoptosis [11]

Hepatocellular

Carcinoma

(HepG2)

UCK2, STAT3,

VEGF, HIF-1α
Down-regulated

STAT3/Hif-

1α/VEGF
[9][12]

Oral Carcinoma

(HSC-3)

Cyclin A, Cyclin

B1, Cdc2,

Cdc25C

Down-regulated Cell Cycle [8]
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Adenoid Cystic

Carcinoma

(ACC-2)

Bim, Bak, Bax
Up-regulated

(mRNA)
Apoptosis [13]

Adenoid Cystic

Carcinoma

(ACC-2)

Bcl-2
Down-regulated

(mRNA)
Apoptosis [13]

Signaling Pathways Modulated by Flavokawain B
Flavokawain B exerts its anti-cancer effects by modulating multiple signaling pathways critical

for cell survival, proliferation, and apoptosis.

NF-κB Signaling Pathway
Flavokawain B has been shown to inhibit the NF-κB signaling pathway.[4][14] In inflammatory

bowel disease models, FKB targets TLR2, which in turn inhibits the formation of the TLR2-

MyD88 complex and suppresses the downstream NF-κB pathway.[14][15] In hepatocytes, FKB

inhibits IKK activity, leading to a blockade of NF-κB transcription.[4][5]
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Flavokawain B inhibits the NF-κB signaling pathway.

MAPK Signaling Pathway
Flavokawain B can induce the activation of MAPKs (ERK, p38, and JNK) in a TNF-α-

independent manner in hepatocytes, contributing to its cytotoxic effects.[4][5] In some cancer

cells, the persistent activation of the ERK 1/2 pathway by FKB has been linked to effects on the

cell cycle machinery.[2]
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Flavokawain B modulates the MAPK signaling pathway.

Akt Signaling Pathway
FKB has been shown to suppress the Akt signaling pathway in cholangiocarcinoma cells,

leading to the induction of apoptosis.[6][16][17] This suppression of Akt activation is a key

mechanism of FKB's anti-tumor effect in these cells, both alone and in combination with other

chemotherapy agents.[6][16]
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1. Cell Culture and
FKB Treatment

2. Total RNA Extraction

3. RNA Quality Control
(e.g., NanoDrop, Bioanalyzer)

4. cDNA Synthesis
(Reverse Transcription)

5. Real-Time qPCR

6. Data Analysis
(e.g., ΔΔCt method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672760#gene-expression-analysis-in-response-to-
flavokawain-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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